2-Amino-4-chloro-6-(1-fluoroethyl)-1,3,5-triazine

• Molecular Formula: C5H6ClFN4
• Molecular Weight: 176.58 g/mol
• IUPAC Name: 4-chloro-6-(1-fluoroethyl)-1,3,5-triazin-2-amine
• InChI: InChI=1S/C5H6ClFN4/c1-2(7)3-9-4(6)11-5(8)10-3/h2H,1H3,(H2,8,9,10,11)
• InChI Key: QUECAGJLBJWOLE-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NC(=N1)Cl)N)F

Description

2-Amino-4-chloro-6-(1-fluoroethyl)-1,3,5-triazine is a useful research compound. Its molecular formula is C5H6ClFN4 and its molecular weight is 176.58 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Chlorine gas was passed into a suspension of 38 g of 2-amino-4-methylthio-6-(1-fluoroethyl)-1,3,5-triazine in 0.25 l of glacial acetic acid (15 min) at 20 to 25° C. The reaction mixture was stirred for 30 min at approx. 20° C., sprayed for 1 hour with nitrogen gas at room temperature, poured into 1.25 l of ice-cold aqueous solution of 87 g of sodium hydroxide and stirred for 5 min. After extraction with ethyl acetate, the organic phase was washed with water and dried over magnesium sulfate, and the solvent was removed in vacuo. The crude product was purified by stirring in heptane. After filtration with suction and drying, 25 g (70%) of 2-amino-4-chloro-6-(1-fluoroethyl)-1,3,5-triazine were obtained as a white powder (m.p. 131° C.); 1H NMR (CDCl3): δ=1.7 (dd, 3 H), 5.4 (dq, 1 H), 6.1 (s br., 1 H), 6.7 (s br., 1H).